Cas no 851406-23-0 (N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-4-(piperidine-1-sulfonyl)benzamide)

• Product Name: N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-4-(piperidine-1-sulfonyl)benzamide
• CAS No: 851406-23-0
• MF: C₂₄H₂₇N₃O₅S
• MW: 469.553284883499
• CID: 6441725
• Update Time: 2025-06-30

N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-4-(piperidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-4-(piperidine-1-sulfonyl)benzamide
• Benzamide, N-[2-(1,2-dihydro-7-methoxy-2-oxo-3-quinolinyl)ethyl]-4-(1-piperidinylsulfonyl)-

• Inchi： 1S/C24H27N3O5S/c1-32-20-8-5-18-15-19(24(29)26-22(18)16-20)11-12-25-23(28)17-6-9-21(10-7-17)33(30,31)27-13-3-2-4-14-27/h5-10,15-16H,2-4,11-14H2,1H3,(H,25,28)(H,26,29)
• InChI Key： HEALBJYILBCIET-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC2=C(NC1=O)C=C(OC)C=C2)(=O)C1=CC=C(S(N2CCCCC2)(=O)=O)C=C1

Experimental Properties

• Density: 1.298±0.06 g/cm3(Predicted)
• pka: 11.02±0.70(Predicted)

Additional information on N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-4-(piperidine-1-sulfonyl)benzamide

Comprehensive Overview of N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-4-(piperidine-1-sulfonyl)benzamide (CAS No. 851406-23-0)

N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-4-(piperidine-1-sulfonyl)benzamide (CAS No. 851406-23-0) is a synthetic organic compound with a complex molecular structure, combining a quinoline core with a piperidine-sulfonyl benzamide moiety. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of both methoxy and sulfonyl functional groups enhances its reactivity and binding affinity, making it a promising candidate for targeting specific biological pathways.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine and personalized therapies. Researchers are particularly interested in compounds like N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-4-(piperidine-1-sulfonyl)benzamide due to their potential to interact with enzymes and receptors involved in inflammatory and proliferative diseases. Its CAS No. 851406-23-0 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research.

The compound's quinoline scaffold is a well-known pharmacophore, often associated with antimicrobial and anticancer properties. Coupled with the piperidine-sulfonyl group, it exhibits unique physicochemical properties, such as improved solubility and membrane permeability. These characteristics are critical for optimizing bioavailability and drug-likeness, key metrics in modern drug design. Computational studies and molecular docking simulations have further highlighted its potential as a lead compound for therapeutic development.

From a synthetic chemistry perspective, the preparation of N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-4-(piperidine-1-sulfonyl)benzamide involves multi-step organic reactions, including amide coupling and sulfonylation. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, as impurities can significantly impact biological activity. The compound's CAS No. 851406-23-0 is often referenced in protocols for reproducibility and standardization.

In the context of drug repurposing and target identification, this compound has been explored for its potential in neurodegenerative and metabolic disorders. Its ability to modulate protein-protein interactions and signal transduction pathways aligns with current trends in tackling complex diseases. Additionally, its structural features make it a valuable tool for chemical biology studies, enabling researchers to probe enzyme mechanisms and cellular processes.

As the pharmaceutical industry shifts toward fragment-based drug design and high-throughput screening, compounds like N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-4-(piperidine-1-sulfonyl)benzamide are gaining traction. Its CAS No. 851406-23-0 is increasingly cited in patents related to kinase inhibitors and GPCR modulators, underscoring its commercial and therapeutic potential. Future research may focus on derivatization to enhance selectivity and reduce off-target effects.

Environmental and regulatory considerations also play a role in the compound's development. While it is not classified as hazardous, its synthesis and handling require adherence to green chemistry principles to minimize waste and energy consumption. This aligns with global efforts to promote sustainable drug discovery and reduce the ecological footprint of pharmaceutical production.

In summary, N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-4-(piperidine-1-sulfonyl)benzamide (CAS No. 851406-23-0) represents a versatile and promising compound in medicinal chemistry. Its unique structure, combined with its potential applications in targeted therapy and chemical biology, positions it as a subject of ongoing research and innovation. As scientific understanding evolves, this compound may pave the way for breakthroughs in treating unmet medical needs.